Cas no 193979-37-2 (Ethyl 6-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Ethyl 6-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 193979-37-2
• MF: C₁₆H₁₃ClN₂O₂
• MW: 300.739622831345
• CID: 1092093
• PubChem ID: 1473605
• Update Time: 2025-04-20

Ethyl 6-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate
• BUTTPARK 14\05-89
• CS-0336635
• MLS000543200
• AKOS005087400
• 3E-715
• 193979-37-2
• HMS2423J05
• BDBM50060116
• MFCD00139524
• SMR000169169
• Oprea1_835038
• Ethyl6-chloro-2-phenylimidazo(1,2-a)pyridine-3-carboxylate
• ethyl6-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate
• 6-Chloro-2-phenyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• SCHEMBL19723669
• J-012561
• CHEMBL104554

• MDL： MFCD00139524
• Inchi： 1S/C16H13ClN2O2/c1-2-21-16(20)15-14(11-6-4-3-5-7-11)18-13-9-8-12(17)10-19(13)15/h3-10H,2H2,1H3
• InChI Key： ZSIIKCZWUHINMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C3C=CC=CC=3)=C(C(=O)OCC)N2C=1

Computed Properties

• Exact Mass: 300.0665554g/mol
• Monoisotopic Mass: 300.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.6Ų

Ethyl 6-chloro-2-phenylimidazo[1,2-a]pyridine-3-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：